Benzyl-[2-(2,6-dimethylanilino)-2-oxoethyl]-diethylazanium;octadecanoate
Benzyl-[2-(2,6-dimethylanilino)-2-oxoethyl]-diethylazanium;octadecanoate
Brand Name:
Vulcanchem
CAS No.:
122908-44-5
VCID:
VC0055280
InChI:
InChI=1S/C21H28N2O.C18H36O2/c1-5-23(6-2,15-19-13-8-7-9-14-19)16-20(24)22-21-17(3)11-10-12-18(21)4;1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h7-14H,5-6,15-16H2,1-4H3;2-17H2,1H3,(H,19,20)
SMILES:
CCCCCCCCCCCCCCCCCC(=O)[O-].CC[N+](CC)(CC1=CC=CC=C1)CC(=O)NC2=C(C=CC=C2C)C
Molecular Formula:
C39H64N2O3
Molecular Weight:
608.9 g/mol
Benzyl-[2-(2,6-dimethylanilino)-2-oxoethyl]-diethylazanium;octadecanoate
CAS No.: 122908-44-5
Main Products
VCID: VC0055280
Molecular Formula: C39H64N2O3
Molecular Weight: 608.9 g/mol
![Benzyl-[2-(2,6-dimethylanilino)-2-oxoethyl]-diethylazanium;octadecanoate - 122908-44-5](/images/no_structure.jpg)
| CAS No. | 122908-44-5 |
|---|---|
| Product Name | Benzyl-[2-(2,6-dimethylanilino)-2-oxoethyl]-diethylazanium;octadecanoate |
| Molecular Formula | C39H64N2O3 |
| Molecular Weight | 608.9 g/mol |
| IUPAC Name | benzyl-[2-(2,6-dimethylanilino)-2-oxoethyl]-diethylazanium;octadecanoate |
| Standard InChI | InChI=1S/C21H28N2O.C18H36O2/c1-5-23(6-2,15-19-13-8-7-9-14-19)16-20(24)22-21-17(3)11-10-12-18(21)4;1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h7-14H,5-6,15-16H2,1-4H3;2-17H2,1H3,(H,19,20) |
| Standard InChIKey | ZDKMCLDYTBLXEF-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCCC(=O)[O-].CC[N+](CC)(CC1=CC=CC=C1)CC(=O)NC2=C(C=CC=C2C)C |
| Canonical SMILES | CCCCCCCCCCCCCCCCCC(=O)[O-].CC[N+](CC)(CC1=CC=CC=C1)CC(=O)NC2=C(C=CC=C2C)C |
| Synonyms | DENATONIUM STEARATE |
| PubChem Compound | 14513625 |
| Last Modified | Nov 11 2021 |
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